Cas no 1219368-79-2 (rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride)

• Product Name: rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride
• CAS No: 1219368-79-2
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 4551959
• PubChem ID: 9794817
• Update Time: 2025-08-03

rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride
• 3-([2,2'-Bipyridin]-5-yl)-2-aminopropanoic acid
• 3-([2,2'-Bipyridin]-5-yl)-2-aminopropanoic aci
• E76414
• BpyAla Dihydrochloride
• rac (2,2'-Bipyridin-5-yl)alanine Dihydrochloride
• 2-AMINO-3-{[2,2'-BIPYRIDIN]-5-YL}PROPANOIC ACID
• 1219368-79-2
• 3-([2,2'-Bipyridin]-5-yl)-2-aminopropanoicacid
• (+/-)-alpha-Amino-[2,2'-bipyridine]-5-propanoic Acid Dihydrochloride
• (+/-)-a-Amino-[2,2'-bipyridine]-5-propanoic Acid Dihydrochloride; BpyAla Dihydrochloride;
• 2-amino-3-(2,2'-bipyridin-5-yl) propanoic acid
• SCHEMBL1528470
• BS-50532
• 2-amino-3-(6-pyridin-2-ylpyridin-3-yl)propanoic Acid

• Inchi： 1S/C13H13N3O2/c14-10(13(17)18)7-9-4-5-12(16-8-9)11-3-1-2-6-15-11/h1-6,8,10H,7,14H2,(H,17,18)
• InChI Key： VWTQURBMIRJISI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC1=CN=C(C2=NC=CC=C2)C=C1

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride

Recent Advances in the Application of rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride (CAS: 1219368-79-2) in Chemical Biology and Pharmaceutical Research

rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride (CAS: 1219368-79-2) is a chiral bipyridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound serves as a versatile building block for the synthesis of metal-chelating ligands, catalysts, and bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and metalloenzymes. The dihydrochloride salt form enhances its solubility and stability, making it more amenable for biological applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride in the design of selective kinase inhibitors. The researchers utilized the bipyridine moiety to coordinate transition metals, creating complexes that exhibited potent inhibitory activity against specific kinase targets. The study highlighted the compound's ability to modulate kinase signaling pathways, offering a new avenue for cancer therapy. Molecular docking simulations further revealed that the compound's chiral center plays a critical role in binding affinity and selectivity.

In addition to its applications in drug discovery, rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride has been employed in chemical biology as a probe for studying metal ion homeostasis in cells. A recent Nature Chemical Biology article (2024) described its use in developing fluorescent sensors for intracellular zinc detection. The bipyridine group's strong affinity for zinc ions enabled the creation of highly sensitive and selective probes, which were used to visualize zinc dynamics in live neurons. This breakthrough has implications for understanding neurodegenerative diseases such as Alzheimer's, where zinc dysregulation is a known factor.

The synthesis and scalability of rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride have also been optimized in recent years. A 2023 Organic Process Research & Development paper reported a streamlined synthetic route that improved yield and reduced production costs. The authors emphasized the importance of this advancement for large-scale applications, including industrial catalysis and high-throughput screening. The dihydrochloride salt's stability under various conditions was also characterized, confirming its suitability for long-term storage and diverse experimental setups.

Looking ahead, researchers are exploring the potential of rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride in targeted drug delivery systems. Preliminary data from a 2024 ACS Nano study suggest that the compound can be conjugated to nanoparticles for site-specific release of therapeutic agents. The bipyridine moiety's metal-coordinating properties enable the formation of stable complexes with drug-loaded nanoparticles, while the alanine backbone provides biocompatibility. This dual functionality positions the compound as a promising candidate for next-generation nanomedicine platforms.

In conclusion, rac (2,2’-Bipyridin-5-yl)alanine Dihydrochloride (CAS: 1219368-79-2) continues to emerge as a multifunctional tool in chemical biology and pharmaceutical research. Its applications span from drug discovery and metalloenzyme modulation to cellular imaging and nanotechnology. As synthetic methodologies advance and new biological targets are identified, this compound is poised to play an increasingly important role in addressing complex biomedical challenges. Future research directions may include the development of enantiomerically pure forms to enhance specificity and the exploration of its interactions with emerging therapeutic targets.